Cas no 889884-73-5 (7-bromo-3-methyl-1,3-benzoxazol-2-one)

• Product Name: 7-bromo-3-methyl-1,3-benzoxazol-2-one
• CAS No: 889884-73-5
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5957345
• PubChem ID: 58656000
• Update Time: 2026-03-11

7-bromo-3-methyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3-methyl-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 7-bromo-3-methyl-
• 7-bromo-3-methylbenzo[d]oxazol-2(3H)-one
• SCHEMBL5543874
• 7-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 889884-73-5

• Inchi： 1S/C8H6BrNO2/c1-10-6-4-2-3-5(9)7(6)12-8(10)11/h2-4H,1H3
• InChI Key： CZOWUFUYCVURKN-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=CC=C2N(C)C1=O

Computed Properties

• Exact Mass: 226.958
• Monoisotopic Mass: 226.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 7-bromo-3-methyl-1,3-benzoxazol-2-one

Introduction to 7-Bromo-3-Methyl-1,3-Benzoxazol-2-One (CAS No. 889884-73-5)

7-Bromo-3-methyl-1,3-benzoxazol-2-one (CAS No. 889884-73-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 7-bromo-3-methyl-1,3-benzoxazol-2-one make it a valuable candidate for various therapeutic applications.

The chemical structure of 7-bromo-3-methyl-1,3-benzoxazol-2-one consists of a benzene ring fused with an oxazole ring, with a bromine atom at the 7-position and a methyl group at the 3-position. These substituents play crucial roles in modulating the compound's biological activity and pharmacological properties. The bromine atom, in particular, can influence the compound's reactivity and binding affinity to specific targets, making it an important functional group in drug design.

Recent studies have highlighted the potential of 7-bromo-3-methyl-1,3-benzoxazol-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that 7-bromo-3-methyl-1,3-benzoxazol-2-one could be a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 7-bromo-3-methyl-1,3-benzoxazol-2-one has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism. These findings open up new possibilities for the use of 7-bromo-3-methyl-1,3-benzoxazol-2-one in combating multidrug-resistant bacterial infections.

The pharmacokinetic properties of 7-bromo-3-methyl-1,3-benzoxazol-2-one have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use in clinical settings. Furthermore, preliminary toxicity studies have indicated that 7-bromo-3-methyl-1,3-benzoxazol-2-one is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 7-bromo-3-methyl-1,3-benzoxazol-2-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving bromination and cyclization reactions. These methods have been refined to ensure high efficiency and scalability, making it feasible to produce large quantities of the compound for further research and development.

In conclusion, 7-bromo-3-methyl-1,3-benzoxazol-2-one (CAS No. 889884-73-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its properties for clinical use.